![molecular formula C11H14N2O2 B3331998 1-[(5-Hydroxy-2-pyridinyl)carbonyl]-piperidine CAS No. 866327-65-3](/img/structure/B3331998.png)
1-[(5-Hydroxy-2-pyridinyl)carbonyl]-piperidine
Overview
Description
1-(5-Hydroxy-2-pyridinyl)carbonyl]-piperidine, or 1-HPCP, is an organic compound belonging to the piperidine family. It is a cyclic compound composed of a piperidine ring and a carbonyl group. This compound has been studied for its potential applications in various fields, such as synthetic chemistry, medicinal chemistry, and biochemistry.
Mechanism of Action
1-HPCP is believed to act as an inhibitor of cyclooxygenase-2 (COX-2) enzymes, which are involved in the production of prostaglandins, which are molecules involved in inflammation, pain, and fever. By inhibiting the activity of COX-2 enzymes, 1-HPCP may reduce inflammation and pain.
Biochemical and Physiological Effects
1-HPCP has been shown to reduce inflammation and pain in animal models. It has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta. In addition, 1-HPCP has been shown to have antioxidant and anti-tumor activity in vitro.
Advantages and Limitations for Lab Experiments
1-HPCP is a relatively stable compound, making it suitable for use in laboratory experiments. However, it is relatively expensive and can be difficult to obtain in large quantities. In addition, it is not soluble in water, making it difficult to work with in aqueous solutions.
Future Directions
1-HPCP has potential applications in the fields of synthetic chemistry, medicinal chemistry, and biochemistry. Future research could focus on exploring its potential for use as an anti-inflammatory, antimicrobial, and anti-tumor agent. In addition, research could be conducted to determine the mechanisms of action of 1-HPCP and to develop more efficient and cost-effective synthesis methods. Finally, research could be conducted to explore the potential applications of 1-HPCP in other fields, such as materials science and nanotechnology.
Scientific Research Applications
1-HPCP has been studied for its potential applications in synthetic chemistry and medicinal chemistry. In synthetic chemistry, 1-HPCP has been used as a catalyst in the synthesis of various heterocyclic compounds. In medicinal chemistry, 1-HPCP has been studied for its potential use as an anti-inflammatory and antimicrobial agent.
properties
IUPAC Name |
(5-hydroxypyridin-2-yl)-piperidin-1-ylmethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2/c14-9-4-5-10(12-8-9)11(15)13-6-2-1-3-7-13/h4-5,8,14H,1-3,6-7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUOSULQMNVZGMT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=NC=C(C=C2)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30659242 | |
Record name | (5-Hydroxypyridin-2-yl)(piperidin-1-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30659242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
866327-65-3 | |
Record name | (5-Hydroxypyridin-2-yl)(piperidin-1-yl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30659242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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